Cas no 2228292-37-1 (5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 2228292-37-1
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6419973
• PubChem ID: 165682689
• Update Time: 2025-10-30

5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole
• EN300-1741781
• 2228292-37-1

• Inchi： 1S/C9H13NOS/c1-6(2)8-10-4-7(12-8)9(3)5-11-9/h4,6H,5H2,1-3H3
• InChI Key： VTDCBXGQALYWEW-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1C1(C)CO1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole

Introduction to 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 2228292-37-1)

5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 2228292-37-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The presence of the oxirane (epoxide) and isopropyl groups in its structure imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The chemical structure of 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole is characterized by the thiazole ring, which is a common scaffold in many biologically active molecules. The oxirane group, specifically the 2-methyloxiran-2-yl moiety, introduces a high degree of reactivity due to its strained three-membered ring. This feature makes the compound an excellent substrate for ring-opening reactions, which can be exploited to synthesize a wide range of derivatives with diverse functional groups.

In recent years, thiazoles have been extensively studied for their potential therapeutic applications. For instance, thiazole derivatives have shown promising activities as antimicrobial agents, anticancer drugs, and inhibitors of various enzymes. The introduction of the oxirane group in 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole further enhances its reactivity and versatility, making it an attractive candidate for drug discovery and development.

The synthesis of 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole has been reported in several studies. One common approach involves the reaction of 5-bromo-1,3-thiazole with an appropriate epoxide precursor followed by substitution or coupling reactions. The detailed synthetic route often includes multiple steps to achieve high yields and purity. The choice of solvents and catalysts plays a crucial role in optimizing the reaction conditions and minimizing side products.

The physical properties of 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole, such as its melting point, boiling point, and solubility in various solvents, have been determined through experimental methods. These properties are essential for understanding the compound's behavior in different chemical environments and for optimizing its use in synthetic processes. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase synthesis and biological assays.

In terms of biological activity, preliminary studies have indicated that 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This property suggests potential applications as a tool compound in biochemical research and as a lead molecule for drug development. Further investigations are underway to explore its mechanism of action and to identify specific targets within cellular pathways.

The safety profile of 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole is also an important consideration for its use in research and industrial applications. Toxicity studies have shown that it is generally well-tolerated at low concentrations but may exhibit cytotoxic effects at higher doses. Therefore, appropriate handling and safety measures are recommended when working with this compound.

In conclusion, 5-(2-methyloxiran-2-yl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 2288990) represents a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an attractive intermediate for the development of novel drugs and materials. Ongoing research continues to uncover new aspects of its chemistry and biology, further solidifying its importance in the scientific community.